Cas no 16637-59-5 (N-Acetyl-S-methyl-L-cysteine)

N-Acetyl-S-methyl-L-cysteine structure
N-Acetyl-S-methyl-L-cysteine structure
Product Name:N-Acetyl-S-methyl-L-cysteine
CAS No:16637-59-5
MF:C6H11NO3S
MW:177.221440553665
CID:155227
PubChem ID:13893975
Update Time:2025-04-19

N-Acetyl-S-methyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Acetamido-3-(methylthio)propanoic acid
    • N-ACETYL-S-METHYL-L-CYSTEINE
    • L-Cysteine,N-acetyl-S-methyl-
    • (2R)-2-acetamido-3-methylsulfanylpropanoic acid
    • S-METHYLMERCAPTURIC ACID
    • DTXSID40937189
    • SCHEMBL6658481
    • (2R)-2-ACETAMIDO-3-(METHYLSULFANYL)PROPANOIC ACID
    • CS-0276628
    • S-methyl-N-acetyl-L-cysteine
    • W-201497
    • Methylmercapturic acid
    • (R)-2-(acetylamino)-3-(methylthio)propionic acid
    • EN300-4271448
    • N-acetyl-S-methylcysteine
    • CHEBI:194359
    • N-(1-Hydroxyethylidene)-S-methylcysteine
    • AKOS006240448
    • L-Cysteine, N-acetyl-S-methyl-
    • CHEMBL4278856
    • RYGLCORNOFFGTB-YFKPBYRVSA-N
    • 16637-59-5
    • N-Fmyl-D-Methionine
    • DB-288125
    • N-Acetyl-S-methyl-L-cysteine
    • Inchi: 1S/C6H11NO3S/c1-4(8)7-5(3-11-2)6(9)10/h5H,3H2,1-2H3,(H,7,8)(H,9,10)/t5-/m0/s1
    • InChI Key: RYGLCORNOFFGTB-YFKPBYRVSA-N
    • SMILES: S(C)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 177.04600
  • Monoisotopic Mass: 177.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Density: 1.244
  • Melting Point: 83-85°C
  • Boiling Point: 430.333 °C at 760 mmHg
  • Flash Point: 214.058 °C
  • Refractive Index: 1.515
  • Stability/Shelf Life: Hygroscopic
  • PSA: 91.70000
  • LogP: 0.32960

N-Acetyl-S-methyl-L-cysteine Security Information

  • Storage Condition:-20°C Freezer

N-Acetyl-S-methyl-L-cysteine Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl-S-methyl-L-cysteine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A186640-100mg
N-Acetyl-S-methyl-L-cysteine
16637-59-5
100mg
$ 178.00 2023-09-09
TRC
A186640-250mg
N-Acetyl-S-methyl-L-cysteine
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250mg
$ 431.00 2023-09-09
TRC
A186640-500mg
N-Acetyl-S-methyl-L-cysteine
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500mg
$ 833.00 2023-04-19
TRC
A186640-1g
N-Acetyl-S-methyl-L-cysteine
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1g
$ 1390.00 2023-04-19
TRC
A186640-2g
N-Acetyl-S-methyl-L-cysteine
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2g
$ 2434.00 2023-04-19
Enamine
EN300-4271448-0.05g
(2R)-2-acetamido-3-(methylsulfanyl)propanoic acid
16637-59-5 95.0%
0.05g
$118.0 2025-03-15
Enamine
EN300-4271448-0.1g
(2R)-2-acetamido-3-(methylsulfanyl)propanoic acid
16637-59-5 95.0%
0.1g
$176.0 2025-03-15
Enamine
EN300-4271448-0.25g
(2R)-2-acetamido-3-(methylsulfanyl)propanoic acid
16637-59-5 95.0%
0.25g
$252.0 2025-03-15
Enamine
EN300-4271448-0.5g
(2R)-2-acetamido-3-(methylsulfanyl)propanoic acid
16637-59-5 95.0%
0.5g
$457.0 2025-03-15
Enamine
EN300-4271448-1.0g
(2R)-2-acetamido-3-(methylsulfanyl)propanoic acid
16637-59-5 95.0%
1.0g
$584.0 2025-03-15

N-Acetyl-S-methyl-L-cysteine Production Method

N-Acetyl-S-methyl-L-cysteine Related Literature

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